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Compound of Interest

Compound Name: 3-(Bromomethyl)aniline

CAS No.: 130462-63-4

Cat. No.: B136996

Get Quote

CAS: 15536-35-3 | Molecular Formula: C₇H₉Br₂N | Role: Bifunctional

Electrophile/Nucleophile[1]

Executive Summary & Critical Disambiguation
Warning: This compound is frequently confused with 3-Bromoaniline (CAS 591-19-5).[1][2][3]

This distinction is critical:

3-Bromoaniline: An aryl bromide used in palladium-catalyzed couplings.[1] Stable free base.

3-(Bromomethyl)aniline: A benzyl bromide (alkylating agent).[1] Highly unstable as a free

base; stored exclusively as the hydrobromide salt.[1]

3-(Bromomethyl)aniline hydrobromide acts as a "masked" bifunctional building block.[1][2] It

contains a nucleophilic aniline handle (protected by protonation) and a highly electrophilic

benzylic bromide.[1] It is primarily employed in fragment-based drug discovery (FBDD) to

introduce a meta-substituted benzyl linker, enabling the construction of nitrogen heterocycles or

the covalent modification of protein targets.[1][2]
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Physicochemical Profile
The hydrobromide salt form is essential for the compound's existence.[1] The protonation of the

amine reduces its nucleophilicity, preventing it from reacting with the bromomethyl group of

neighboring molecules (Auto-Quenching).[1]

Property Data Context

CAS (Salt) 15536-35-3
Specific to the HBr salt form.[1]

[4]

CAS (Free Base) 24564-24-3
Highly unstable; generated in

situ only.[1][2]

Molecular Weight 266.96 g/mol
Includes HBr counterion.[1][2]

[4]

Appearance Off-white to beige solid
Darkens upon oxidation or

hydrolysis.[1][2]

Solubility DMSO, DMF, Methanol

Soluble in polar aprotic

solvents.[1] Reacts with water.

[1][2]

Melting Point >140°C (Decomposes)

Exact point varies by

purity/hydration; rapid heating

causes degradation.[1][2]

Storage -20°C, Hygroscopic, Argon

Critical: Store under inert gas.

Moisture triggers HBr release

and polymerization.[1][2]

Stability & Reactivity Mechanisms
The "Self-Destruct" Mechanism (Intermolecular
Polymerization)
The defining characteristic of this molecule is its instability as a free base.[1][2] In the presence

of base (pH > 7), the anilinium ion deprotonates to the free aniline.[1] The nitrogen lone pair
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then attacks the electrophilic benzylic carbon of a second molecule via an SN2 mechanism,

leading to rapid polymerization.[1]

Mechanism Note

HBr Salt Form
(Stable, Protonated)

Free Aniline
(Nucleophilic -NH2)

Deprotonation

Base Added
(Neutralization)

Polymerization
(Insoluble Tars)

Intermolecular SN2
(Self-Alkylation)

The HBr salt 'masks' the amine,
preventing it from attacking the

benzylic bromide.

Click to download full resolution via product page

Figure 1: The stability equilibrium.[1][5] The salt form locks the amine (green), preventing the

red pathway (polymerization).[1]

Synthetic Utility
The compound is typically used in two modes:[1][3][6][7]

Electrophilic Attack (Benzyl Bromide): Reacting the benzylic bromide with external

nucleophiles (amines, thiols) while keeping the aniline protonated or protected.[1]

Nucleophilic Attack (Aniline): Using the aniline nitrogen for amide coupling or reductive

amination.[1][2] Note: This requires careful pH control to avoid self-alkylation.[1][2]

Synthesis & Handling Protocols
Synthesis Route (From 3-Aminobenzyl Alcohol)
The most reliable synthesis avoids the reduction of nitro-benzyl bromides (which risks reducing

the bromide).[1][2] Instead, it proceeds via the bromination of the alcohol.[1]
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Reagents: 3-Aminobenzyl alcohol, 48% HBr (aq), Acetic Acid.[2]

Dissolution: Dissolve 3-aminobenzyl alcohol in glacial acetic acid.

Bromination: Add 48% aqueous HBr dropwise at 0°C. The acid serves two roles: reagent

and solvent.[1][2]

Reflux: Heat to 80-90°C for 2-4 hours. The alcohol is converted to the bromide.[1]

Precipitation: Cool to room temperature. The product precipitates as the HBr salt.[1]

Filtration: Filter the solid and wash with cold ether (anhydrous) to remove traces of acid and

water.[1][2]

Drying: Vacuum dry over P₂O₅.

Experimental Protocol: Coupling with a Secondary
Amine
Objective: To couple a secondary amine to the benzylic position without polymerizing the

aniline.[1][2]

Materials:

3-(Bromomethyl)aniline HBr (1.0 eq)[2]

Secondary Amine (e.g., Morpholine) (1.0 eq)[2]

Base: DIPEA (N,N-Diisopropylethylamine) (2.2 eq)[2]

Solvent: Anhydrous DMF or CH₂Cl₂[1][2]

Step-by-Step:

Preparation: In a flame-dried flask under Nitrogen, dissolve the Secondary Amine (1.0 eq)

and DIPEA (1.1 eq) in anhydrous DMF. Cool to 0°C.[1][2]
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Addition: Dissolve 3-(Bromomethyl)aniline HBr in a separate vial of DMF. Add this solution

dropwise to the amine mixture over 30 minutes.

Expert Insight: Adding the benzyl bromide to the amine ensures the external amine is

always in excess relative to the transiently free aniline, suppressing self-polymerization.[1]

Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by LCMS

(Look for mass M+Amine).

Workup: Dilute with EtOAc, wash with water (x3) to remove DMF and salts.[1] Dry organic

layer over MgSO₄.[1][2]

Purification: Flash chromatography. Note: The product is now a stable aniline derivative.[1]

Safety & Toxicology (E-E-A-T)
Signal Word: DANGER

H314 (Skin Corr.[1][2] 1B): Causes severe skin burns and eye damage.[1][2] Benzyl

bromides are potent lachrymators and blistering agents.[1][2]

H302 (Acute Tox. 4): Harmful if swallowed.[1][2]

Genotoxicity Concern: As an alkylating agent, it has the potential to alkylate DNA.[1] Handle

in a laminar flow hood or glovebox.[1][2]

Decontamination: Spills should be neutralized with a solution of dilute ammonia or 5% sodium

thiosulfate (reacts with the alkyl bromide) before cleaning.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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